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Compound of Interest

Compound Name: Daldinone A

Cat. No.: B3025932 Get Quote

An In-depth Examination of the Chemical Properties and Biological Activities of a Promising

Fungal Metabolite

Abstract
Daldinone A, a polyketide metabolite primarily isolated from endophytic fungi, has garnered

interest within the scientific community for its potential therapeutic applications. This technical

guide provides a comprehensive overview of Daldinone A, detailing its chemical identity,

known biological activities, and the methodologies employed in its investigation. This document

is intended to serve as a valuable resource for researchers, scientists, and drug development

professionals engaged in the exploration of novel natural products.

Chemical Identity
Daldinone A is a complex polycyclic compound. Its fundamental chemical and physical

properties are summarized in the table below.
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Property Value Citation

CAS Number 479669-74-4 [1][2]

Molecular Formula C₂₀H₁₆O₅ [1][2]

Molecular Weight 336.34 g/mol [1]

IUPAC Name

(2R,11S,12R)-2,7,17-

trihydroxypentacyclo[10.7.1.0²,

¹¹.0³,⁸.0¹⁶,²⁰]icosa-

1(20),3(8),4,6,16,18-hexaene-

9,15-dione

[1]

Natural Sources

Daldinia concentrica,

Nigrospora oryzae (endophytic

fungus from Vochysia

divergens)

[1][3]

Biological Activities
Current research indicates that Daldinone A possesses notable biological activities, primarily

in the antimicrobial and cytotoxic domains.

Antimicrobial Activity
Daldinone A has demonstrated promising antibacterial potential, specifically against the

opportunistic human pathogen Pseudomonas aeruginosa.[3] This activity was identified in a

study screening for antimicrobial metabolites from endophytic fungi associated with the leaves

of Vochysia divergens.[3]

Table 2: Antibacterial Activity of Daldinone A

Target Organism Activity Metric Result Citation

Pseudomonas

aeruginosa
MIC Data not yet available [3]
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Further research is required to quantify the minimum inhibitory concentration (MIC) of

Daldinone A against Pseudomonas aeruginosa and to explore its activity spectrum against

other microorganisms.

Cytotoxic Activity
While specific studies detailing the cytotoxic effects of Daldinone A are limited, related

compounds and extracts from its source organisms suggest a potential for anticancer activity.

The broader class of quinone-containing compounds is known to exhibit cytotoxicity through

various mechanisms, including the induction of apoptosis.

Further investigation is warranted to determine the cytotoxic profile of Daldinone A against a

panel of human cancer cell lines and to elucidate its mechanism of action.

Experimental Protocols
This section outlines the general methodologies that can be adapted for the investigation of

Daldinone A's biological activities.

General Antimicrobial Susceptibility Testing: Broth
Microdilution Method
This method is commonly used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent.

Workflow for MIC Determination
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Preparation Assay Setup Incubation & Analysis

Start

Prepare Daldinone A stock solution

Prepare standardized bacterial inoculum
(e.g., 0.5 McFarland standard)

Perform serial two-fold dilutions of Daldinone A in microplate wells Inoculate wells with bacterial suspension Include positive (no drug) and negative (no bacteria) controls Incubate at 37°C for 18-24 hours Determine MIC by visual inspection or spectrophotometry

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Daldinone A.

Protocol:

Preparation of Daldinone A: Dissolve Daldinone A in a suitable solvent (e.g., DMSO) to

create a stock solution.

Preparation of Inoculum: Prepare a standardized suspension of the test bacterium (e.g.,

Pseudomonas aeruginosa) equivalent to a 0.5 McFarland standard.

Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the Daldinone
A stock solution in a suitable broth medium.

Inoculation: Add the standardized bacterial inoculum to each well containing the diluted

compound.

Controls: Include wells with bacteria and no compound (positive control) and wells with

medium only (negative control).

Incubation: Incubate the plate at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of Daldinone A that completely

inhibits visible growth of the bacterium.
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General Cytotoxicity Assay: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity, which is an indicator of cell viability.

Workflow for MTT Assay

Preparation

Treatment & Incubation Assay & Analysis

Start

Seed cells in a 96-well plate

Prepare Daldinone A dilutions

Treat cells with Daldinone A dilutions Incubate for a defined period (e.g., 24, 48, 72 hours) Add MTT reagent to each well Incubate to allow formazan formation Add solubilization solution Measure absorbance at ~570 nm Calculate IC50 value
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Caption: Workflow for determining the cytotoxicity (IC50) of Daldinone A using the MTT assay.

Protocol:

Cell Seeding: Seed a human cancer cell line of interest into a 96-well plate at an appropriate

density and allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of Daldinone A. Include

untreated cells as a control.

Incubation: Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours to allow the

formation of formazan crystals by viable cells.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the

formazan crystals.
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Absorbance Measurement: Measure the absorbance of the solution at approximately 570 nm

using a microplate reader.

IC50 Calculation: The half-maximal inhibitory concentration (IC50) value can be calculated

from the dose-response curve.

Mechanism of Action and Signaling Pathways
The precise molecular mechanisms by which Daldinone A exerts its biological effects have not

yet been fully elucidated. For many quinone-containing compounds, proposed mechanisms of

cytotoxicity involve the induction of apoptosis. Apoptosis, or programmed cell death, can be

initiated through two primary pathways: the intrinsic (mitochondrial) and the extrinsic (death

receptor) pathways.

Hypothesized Apoptotic Signaling Pathways
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Caption: Hypothesized intrinsic and extrinsic apoptosis signaling pathways potentially

modulated by Daldinone A.

Further research is necessary to confirm whether Daldinone A induces apoptosis and to

identify the specific molecular targets and signaling cascades involved.
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Conclusion and Future Directions
Daldinone A is a fungal metabolite with demonstrated antimicrobial activity and potential for

further development as a therapeutic agent. Key areas for future research include:

Quantitative Biological Evaluation: Determining the MIC of Daldinone A against a broader

panel of pathogenic bacteria and fungi, and establishing its IC50 values against various

cancer cell lines.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways through which Daldinone A exerts its antimicrobial and potential cytotoxic effects.

In Vivo Efficacy and Toxicity: Evaluating the therapeutic efficacy and safety profile of

Daldinone A in preclinical animal models.

This technical guide provides a foundational understanding of Daldinone A, intended to

facilitate and inspire further research into this promising natural product.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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